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Compound of Interest

2-Amino-8-oxononanoic acid
Compound Name: ,
hydrochloride

cat. No.: B15557092

Essential Safety and Handling Guide for 2-Amino-8-
oxononanoic acid hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
2-Amino-8-oxononanoic acid hydrochloride (CAS No: 2984160-77-0). Adherence to these
procedures is critical for ensuring personal safety and minimizing environmental impact in the
laboratory setting.

Hazard Identification and Classification

2-Amino-8-oxononanoic acid hydrochloride is classified as harmful if swallowed and very
toxic to aquatic life with long-lasting effects[1].
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Hazard Statement GHS Classification Precautionary Statements

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using

o this product.[1] P301 + P312:
) Acute toxicity, Oral (Category
Harmful if swallowed IF SWALLOWED: Call a

4
) POISON CENTER or
doctor/physician if you feel
unwell.[1] P330: Rinse mouth.
[1]
Acute aguatic toxicity P273: Avoid release to the

Very toxic to aquatic life with ) ) )
) (Category 1), Chronic aquatic environment.[1] P391: Collect
long lasting effects o )
toxicity (Category 1) spillage.[1]

Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following operational protocol is essential for the safe handling of 2-
Amino-8-oxononanoic acid hydrochloride.

Preparation and Engineering Controls:

¢ Ventilation: Always handle this compound in a well-ventilated area. The use of a certified
chemical fume hood is strongly recommended to avoid inhalation of any dust or aerosols[1].

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and unobstructed before beginning any work[1].

o Gather Materials: Prepare all necessary equipment and reagents before handling the
compound to minimize movement and potential for spills.

Personal Protective Equipment (PPE):

The following personal protective equipment is mandatory to prevent exposure.
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PPE Category Equipment

Chemical splash goggles with side-shields[1]. A
Eye and Face Protection face shield is recommended when there is a

significant risk of splashing.

Chemical-resistant gloves (e.g., nitrile,
Hand Protection neoprene, or butyl rubber)[1]. Always check the

manufacturer's glove compatibility charts.

A chemical-resistant laboratory coat or apron.

Body Protection ] o
Impervious clothing is recommended[1].

A suitable respirator should be used if significant
Respiratory Protection dust or aerosol generation is anticipated outside

of a fume hood[1].

Handling:

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes[1].

e Weighing and Transfers: Conduct all weighing and solution preparation within a chemical
fume hood to prevent the generation of dust and aerosols[1].

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the compound[1].

Storage:

o Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight and
sources of ignition[1]. Keep the container tightly sealed.

o Temperature: For long-term stability, store the powder at -20°C and solutions at -80°C[1].

Disposal Plan

Proper disposal of 2-Amino-8-oxononanoic acid hydrochloride is crucial to prevent
environmental contamination.
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Waste Collection:

e Hazardous Waste: This compound must be disposed of as hazardous chemical waste. Do
not dispose of it down the drain or in regular trash[2].

o Container: Collect waste in a designated and properly labeled hazardous waste container.
The container should be compatible with organic acids. A high-density polyethylene (HDPE)
or glass container is recommended|[2].

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "2-Amino-8-oxononanoic acid hydrochloride"[2].

Spill Management:

o Containment: In the event of a spill, contain the material with an inert absorbent such as
sand or vermiculite.

o Collection: Carefully collect the absorbed material into a suitable container for disposal.

o Decontamination: Decontaminate the spill area and any affected equipment.

Final Disposal:

o Licensed Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor[1][2].

Experimental Workflow
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Workflow for Safe Handling of 2-Amino-8-oxononanoic acid hydrochloride

Preparation
- Verify fume hood function
- Check emergency equipment
- Gather materials

l

Don Personal Protective Equipment (PPE)
- Safety goggles & face shield
- Chemical-resistant gloves
- Lab coat/apron

:

Handling in Fume Hood
- Weighing and transfers
- Solution preparation

Store unused material

Storage
- Tightly sealed container
- Cool, dry, well-ventilated area
- -20°C (powder) or -80°C (solution)

Decontamination
- Clean work area
- Decontaminate equipment

Waste Disposal
- Collect in labeled hazardous waste container
- Arrange for licensed disposal

;

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Amino-8-oxononanoic acid hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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